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Compound of Interest

Compound Name: Tetrabromothiophene

Cat. No.: B189479

An In-depth Technical Guide to the Health and Safety of Handling Tetrabromothiophene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of
Tetrabromothiophene (CAS No. 3958-03-0). The information is compiled from various safety
data sheets and chemical databases. It is intended to inform researchers, scientists, and drug

development professionals of the potential hazards and to provide guidance on safe handling
procedures.

Chemical Identification and Physical Properties

Tetrabromothiophene is a halogenated heterocyclic compound. Its physical and chemical
properties are summarized in the table below.
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Chemical Name

2,3,4,5-Tetrabromothiophene

[1]

CAS Number 3958-03-0

Molecular Formula C4BraS

Molecular Weight 399.72 g/mol
White to yellow or beige crystal

Appearance [2]
or powder.[2]

Melting Point 116-118 °C [3]

Boiling Point 326 °C [3]
Insoluble in water. Soluble in

B organic solvents like

Solubility ) [3114]
dichloromethane and
chloroform.

Density 2.836 g/cm3 (estimate) [3]

Hazard Identification and Classification

Tetrabromothiophene is classified as a hazardous substance. The GHS classification is

based on its potential to cause skin and eye irritation.

GHS Hazard Classification
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Hazard Class Category References
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye

Category 2A

Irritation

Acute Toxicity (Oral)

Category 4 (Harmful if
swallowed - based on

aggregated data)

[1]

Acute Toxicity (Dermal)

Category 4 (Harmful in contact
with skin - based on

aggregated data)

[1]

Acute Toxicity (Inhalation)

Category 4 (Harmful if inhaled

- based on aggregated data)

[1]

GHS Label Elements

Pictogram Signal Word Hazard Statements
H315: Causes skin
irritation.H319: Causes serious
eye irritation.H302: Harmful if
k, ] swallowed (aggregated data).
waalt text Warning

[1]H312: Harmful in contact
with skin (aggregated data).
[1]H332: Harmful if inhaled
(aggregated data).[1]

Precautionary Statements

A comprehensive list of precautionary statements is provided in the Safety Data Sheets.[5] Key

recommendations include:
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Type Precautionary Statement

P264: Wash skin thoroughly after
] handling.P280: Wear protective
Prevention . . .
gloves/protective clothing/eye protection/face

protection.

P302+P352: IF ON SKIN: Wash with plenty of
water.P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
Response do. Continue rins.ing.P332+P313: If skin irritation
occurs: Get medical
advice/attention.P337+P313: If eye irritation
persists: Get medical
advice/attention.P362+P364: Take off

contaminated clothing and wash it before reuse.

Store in a well-ventilated place. Keep container
Storage )
tightly closed.

P501: Dispose of contents/container in
Disposal accordance with

local/regional/national/international regulations.

Toxicological Information

Currently, specific quantitative toxicity data such as LD50 (median lethal dose) or LC50
(median lethal concentration) for Tetrabromothiophene are not readily available in the public
domain. The hazard classification is based on qualitative assessments.

Experimental Protocols for Hazard Assessment

Detailed experimental protocols for the safety assessment of Tetrabromothiophene are not
publicly available. However, standardized guidelines from the Organisation for Economic Co-
operation and Development (OECD) are typically followed for testing chemical substances. The
following are summaries of the likely methodologies used to assess skin and eye irritation.
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OECD Test Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis (RhE) Test Method

This in vitro test is designed to predict the skin irritation potential of chemicals.

o Principle: A test chemical is applied topically to a reconstructed human epidermis model. The
endpoint measured is cell viability, typically using the MTT assay.

o Methodology:
o Reconstructed human epidermis tissue is cultured.

o The test substance is applied to the surface of the tissue for a defined period (e.g., 60
minutes).

o The substance is then removed by washing.

o After a post-incubation period (e.g., 42 hours), cell viability is assessed by adding MTT
solution. Viable cells convert the yellow MTT into a blue formazan product, which is then
extracted and quantified spectrophotometrically.

o A chemical is classified as an irritant if the tissue viability is reduced to < 50% of the
negative control.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This in vivo test is used to assess the potential of a substance to cause eye irritation or
corrosion.

e Principle: The test substance is applied in a single dose to one eye of an experimental
animal (typically a rabbit), with the untreated eye serving as a control.

o Methodology:

o Asingle dose of the test substance (e.g., 0.1 mL for liquids or 0.1 g for solids) is instilled
into the conjunctival sac of one eye of the test animal.
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o The eyes are examined and scored for ocular reactions (corneal opacity, iritis, conjunctival
redness, and chemosis) at 1, 24, 48, and 72 hours after application.

o The reversibility of any observed effects is also assessed.
o The scores are used to classify the substance according to its irritation potential.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure to
Tetrabromothiophene.

| : . PPE)

Type Recommendation References

) Wear safety glasses with side-
Eye/Face Protection ) )
shields or chemical goggles.

Wear protective gloves (e.g.,
Skin Protection nitrile rubber) and a laboratory

coat.

Use in a well-ventilated area. If

dust is generated, a NIOSH-
Respiratory Protection approved respirator with a

particulate filter (e.g., N95) is

recommended.

Handling and Storage

» Handling: Avoid contact with skin and eyes. Avoid creating dust. Wash hands thoroughly
after handling.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Keep in a
dark place.[3]

Emergency Procedures
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First-Aid Measures

Exposure Route First-Aid Procedure References

Move the person to fresh air. If

not breathing, give artificial

Inhalation
respiration. Consult a
physician.
Take off immediately all
contaminated clothing. Wash
Skin Contact off with soap and plenty of

water. If skin irritation occurs,

get medical advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact ) o
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person.

Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Emits toxic fumes under fire conditions (carbon oxides, sulfur oxides,
hydrogen bromide).

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
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e Personal Precautions: Wear appropriate personal protective equipment. Avoid dust
formation. Evacuate personnel to safe areas.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Logical Workflow for Handling Tetrabromothiophene

The following diagram illustrates a logical workflow for the safe handling of
Tetrabromothiophene in a laboratory setting.
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Caption: A logical workflow for the safe handling of Tetrabromothiophene.
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Reactivity and Stability

o Reactivity: The bromine atoms on the thiophene ring are good leaving groups and can
participate in various cross-coupling and halogen-metal exchange reactions.[2]

o Chemical Stability: Stable under recommended storage conditions.
o Conditions to Avoid: Heat, flames, and sparks.
e Incompatible Materials: Strong oxidizing agents.

» Hazardous Decomposition Products: Under fire conditions, may decompose to produce
carbon oxides, sulfur oxides, and hydrogen bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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